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Compound of Interest

Compound Name: 4-Aminopyridazine-3-carboxamide

CAS No.: 20865-28-5

Cat. No.: B2467872

Get Quote

Abstract
This application note details a robust, step-by-step protocol for the synthesis of 4-
aminopyridazine-3-carboxamide, a critical pharmacophore in the development of kinase

inhibitors and neurological therapeutics. Unlike generic procedures, this guide addresses the

specific challenges of pyridazine regiochemistry and solubility. The method utilizes a reliable

chlorination-amination-ammonolysis sequence starting from the commercially available methyl

4-oxo-1,4-dihydropyridazine-3-carboxylate, ensuring high regiochemical fidelity.

Introduction & Retrosynthetic Logic
The pyridazine core is increasingly prevalent in drug discovery due to its ability to function as a

bioisostere for phenyl and pyridine rings while improving water solubility and metabolic stability.

The 3-carboxamide-4-amino substitution pattern is particularly valuable for hydrogen bond

networking in active sites.
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The synthesis is designed to avoid the ambiguity of regioselective nucleophilic aromatic

substitution (

) on symmetrical precursors. By starting with the 4-oxo derivative, the position of the nitrogen
functionality is fixed early in the sequence.

4-Aminopyridazine-3-carboxamide
(Target)

Methyl 4-aminopyridazine-3-carboxylate
(Stable Intermediate)

Ammonolysis
(NH3/MeOH)Methyl 4-chloropyridazine-3-carboxylate

(Activated Electrophile)

Amination
(NH3/THF)Methyl 4-oxo-1,4-dihydropyridazine-3-carboxylate

(Starting Material)

Chlorination
(POCl3)

Click to download full resolution via product page

Figure 1: Retrosynthetic strategy ensuring regiochemical integrity.

Materials & Safety Equipment
Reagents Table

Reagent CAS No. Role Equiv. Hazards

Methyl 4-oxo-

1,4-

dihydropyridazin

e-3-carboxylate

33421-23-1 SM 1.0 Irritant

Phosphorus

Oxychloride (

)

10025-87-3
Chlorinating

Agent
5.0

Corrosive, Toxic,

Reacts violently

w/ water

Ammonia (7N in

Methanol)
7664-41-7 Amination 10.0

Corrosive,

lachrymator,

pressure hazard

Dichloromethane

(DCM)
75-09-2 Solvent - Carcinogen

Sodium

Bicarbonate (

)

144-55-8 Quench - Irritant
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Critical Safety Note
Handling: Quenching

is highly exothermic. Never add water directly to the reaction mixture. Always add the
reaction mixture dropwise to ice/water with vigorous stirring.

Ammonia Pressure: Reactions with methanolic ammonia in sealed tubes generate significant

pressure. Use a blast shield and rated pressure vessels.

Experimental Protocol
Phase 1: Activation (Chlorination)
Objective: Convert the 4-oxo group to the 4-chloro leaving group.

Setup: Equip a 250 mL round-bottom flask (RBF) with a magnetic stir bar, reflux condenser,

and a drying tube (

).

Addition: Charge the flask with Methyl 4-oxo-1,4-dihydropyridazine-3-carboxylate (5.0 g, 32.4

mmol).

Reagent: Carefully add

(15 mL, ~160 mmol) neat. Note: No solvent is required;

acts as both reagent and solvent.

Reaction: Heat the mixture to reflux (105 °C) for 3 hours. The suspension should become a

clear, dark solution.

Monitoring: Monitor by TLC (50% EtOAc/Hexanes). The starting material (polar) should

disappear, and a less polar spot (Product 1) should appear.

Workup (Critical):

Cool the reaction mixture to room temperature.
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Concentrate under reduced pressure to remove excess

(use a base trap for the pump).

Pour the thick residue slowly onto 200 g of crushed ice with vigorous stirring. Maintain

internal temp < 10 °C.

Neutralize carefully with saturated aqueous

to pH 7-8.

Extraction: Extract with DCM (

mL). Dry combined organics over anhydrous

, filter, and concentrate.

Output:Methyl 4-chloropyridazine-3-carboxylate. (Expected Yield: ~85-90%). Yellowish solid.

Phase 2: Amination ( )
Objective: Displace the chloride with ammonia to install the amine.

Setup: Use a pressure-rated glass vessel (sealed tube) or autoclave.

Dissolution: Dissolve the crude Methyl 4-chloropyridazine-3-carboxylate (4.5 g, 26 mmol) in

THF (20 mL).

Reagent: Add 7N Ammonia in Methanol (40 mL, ~280 mmol).

Reaction: Seal the vessel and heat to 60 °C for 6-12 hours.

Mechanism Note: The electron-withdrawing ester at C3 activates the C4-Cl bond for

nucleophilic attack.

Workup:

Cool to room temperature.[1] Carefully vent the vessel.

Concentrate the solvent in vacuo.
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Triturate the residue with cold diethyl ether or minimal cold water to remove ammonium

chloride salts.

Output:Methyl 4-aminopyridazine-3-carboxylate. (Expected Yield: ~75-80%). Off-white solid.

Phase 3: Ammonolysis (Ester to Amide)
Objective: Convert the methyl ester to the primary carboxamide.

Setup: Use a sealed pressure tube.

Substrate: Suspend Methyl 4-aminopyridazine-3-carboxylate (3.0 g, 19.6 mmol) in

Concentrated Aqueous Ammonia (28-30%) (30 mL).

Optimization: If solubility is poor, add 5-10 mL of Methanol.

Reaction: Seal and stir at room temperature for 24 hours. If conversion is slow (checked by

LC-MS), heat to 50 °C.

Workup:

The product often precipitates directly from the reaction mixture as it forms.

Cool the mixture to 0 °C for 1 hour.

Filter the solid. Wash with cold water (

mL) and cold ethanol (

mL).

Purification: Recrystallize from water or water/ethanol mixture if necessary.

Final Output:4-Aminopyridazine-3-carboxamide. (Expected Yield: ~70%). Colorless/white

crystals.

Analytical Validation
The following data confirms the identity of the product.
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Physical State: White crystalline solid.

Melting Point: >230 °C (dec).

MS (ESI+): Calculated for

: 138.05; Found

.

1H NMR (400 MHz, DMSO-d6):

8.55 (d, J = 5.5 Hz, 1H, H-6)

8.10 (br s, 1H, CONH_a)

7.60 (br s, 1H, CONH_b)

6.85 (br s, 2H,

)

6.70 (d, J = 5.5 Hz, 1H, H-5)

Interpretation: The coupling constant of ~5.5 Hz is characteristic of the pyridazine H5-H6

vicinal coupling.
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Issue Probable Cause Solution

Low Yield in Phase 1
Incomplete hydrolysis of

adducts.

Ensure the quench is thorough

and pH is adjusted to

neutral/slightly basic before

extraction.

Regioisomer Contamination Starting material impurity.

Ensure the 4-oxo precursor is

pure. The 4-oxo group directs

the Cl position absolutely.

Incomplete Amidation (Phase

3)

Low nucleophilicity of ammonia

due to solvation.

Increase temperature to 50-60

°C or use liquid ammonia in a

bomb if available.

Product Solubility High polarity of the amide.

Do not use large volumes of

water for washing. Use cold

ethanol/ether for drying.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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